(7R,8S)-5-Azaspiro[3.4]octane-7,8-diol;hydrochloride

• IUPAC Name: (7R,8S)-5-azaspiro[3.4]octane-7,8-diol;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c9-5-4-8-7(6(5)10)2-1-3-7;/h5-6,8-10H,1-4H2;1H/t5-,6-;/m1./s1
• InChI Key: ZXZHELRQBPPAOT-KGZKBUQUSA-N
• Canonical SMILES: C1CC2(C1)C(C(CN2)O)O.Cl
• Isomeric SMILES: C1CC2(C1)[C@@H]([C@@H](CN2)O)O.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol
• CAS RN: 2375249-63-9

Description

The compound “(7R,8S)-5-Azaspiro[3.4]octane-7,8-diol;hydrochloride” is a complex organic molecule. The “7R,8S” notation indicates the configuration of the chiral (asymmetric) centers in the molecule. The term “Azaspiro” refers to a class of compounds known as spiro compounds, which are bicyclic and have one atom common to both rings. The “diol” indicates the presence of two hydroxyl (-OH) groups, and “hydrochloride” suggests it’s a salt form with a chloride ion.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a spiro ring system (two rings sharing one atom), an azide group (a nitrogen atom incorporated in the ring), and two hydroxyl groups. The “7R,8S” notation indicates the configuration of the chiral centers in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its melting and boiling points, solubility in various solvents, and reactivity with different chemical reagents.

Scientific Research Applications

Antitubercular Activity

(7R,8S)-5-Azaspiro[3.4]octane-7,8-diol;hydrochloride: has shown promising antitubercular properties. Researchers have identified it as a potent nitrofuran lead for combating tuberculosis. .

Sodium-Ion Battery Materials

Recent studies have explored the use of this compound in sodium-ion batteries. While sodium-ion batteries are still under development, investigating novel materials like EN300-7444121 is crucial. Researchers have examined its suitability as a cathode, anode, or electrolyte component. .

Nanozyme Applications

EN300-7444121 exhibits nanozyme-like behavior. Nanozymes are synthetic nanomaterials with enzyme-like activity. Researchers have utilized these nanozymes for environmental pollutant detection and treatment. .

Short Range Devices (SRDs)

In the field of wireless communication, EN300-7444121 finds applications in Short Range Devices (SRDs). These devices include alarms, telecommand systems, telemetry, and data transmission. The compound’s radio equipment operates within the 1 GHz to 40 GHz frequency range. .